Cas no 4960-25-2 (N,N-didodecylaniline)

• Product Name: N,N-didodecylaniline
• CAS No: 4960-25-2
• MF: C₃₀H₅₅N
• MW: 429.764409303665
• CID: 2677786
• PubChem ID: 4671051
• Update Time: 2025-04-21

N,N-didodecylaniline Chemical and Physical Properties

Names and Identifiers

• N,N-didodecylaniline
• AKOS024434103
• N,N-didodecyl-N-phenylamine
• DTXSID60405411
• DTXCID30356264
• 4960-25-2
• SCHEMBL1262368
• 660-842-5

• Inchi： 1S/C30H55N/c1-3-5-7-9-11-13-15-17-19-24-28-31(30-26-22-21-23-27-30)29-25-20-18-16-14-12-10-8-6-4-2/h21-23,26-27H,3-20,24-25,28-29H2,1-2H3
• InChI Key： XJEPUDKDCKLTSL-UHFFFAOYSA-N
• SMILES： N(C1C=CC=CC=1)(CCCCCCCCCCCC)CCCCCCCCCCCC

Computed Properties

• Exact Mass: 429.433
• Monoisotopic Mass: 429.433
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 31
• Rotatable Bond Count: 23
• Complexity: 309
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 3.2A^2
• XLogP3: 13.2

Experimental Properties

• Density: 0.876
• Boiling Point: 518.7°C at 760 mmHg
• Flash Point: 205°C
• Refractive Index: 1.492